Cas no 1252927-42-6 (3-Methyl-2H-indazol-6-amine)

3-Methyl-2H-indazol-6-amine is a heterocyclic organic compound featuring an indazole core substituted with a methyl group at the 3-position and an amine functional group at the 6-position. This structure confers versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. Its amine group enables facile derivatization, while the indazole scaffold contributes to binding affinity in medicinal chemistry targets. The compound exhibits stability under standard handling conditions, making it suitable for further functionalization or incorporation into complex molecular architectures. Its well-defined synthetic route ensures consistent purity, supporting reproducible results in research and development settings.

3-Methyl-2H-indazol-6-amine structure

Product Name:3-Methyl-2H-indazol-6-amine

CAS No:1252927-42-6

MF:C₈H₉N₃

MW:147.177160978317

CID:1080299

PubChem ID:21956337

Update Time:2025-05-28

3-Methyl-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-2H-indazol-6-amine
- 6-AMINO-3-METHYLINDAZOLE
- AKOS006302544
- 79173-62-9
- 3-methyl-1H-indazole-6-amine
- HWSCSUHNTVVKSR-UHFFFAOYSA-N
- A9900
- 2H-Indazol-6-aMine,3-Methyl-
- PB22438
- BL002398
- SY065661
- MFCD11007871
- 3-methyl-1H-indazol-6-amine
- 3-METHYL-1H-INDAZOL-6-YLAMINE
- DS-13709
- 1252927-42-6
- DB-075562
- 3-Methyl-6-indazolamine
- DTXSID60620763
- DA-23378
- J-512816
- SCHEMBL588513
- AM20041181
- CS-0014270
- EN300-124435
- 3-methyl-6-aminoindazole
- Z1198280276
- E80879
- Inchi： 1S/C8H9N3/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,9H2,1H3,(H,10,11)
- InChI Key： HWSCSUHNTVVKSR-UHFFFAOYSA-N
- SMILES： N1C(C)=C2C=CC(=CC2=N1)N

Computed Properties

Exact Mass: 147.079647300g/mol
Monoisotopic Mass: 147.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 54.7Å²

3-Methyl-2H-indazol-6-amine Pricemore >>

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